Cas no 1090955-45-5 (2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate)

2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate is a specialized chemical compound featuring a dichloropyridine core linked to an oxo-ethyl phenylformamido ester group. Its structural complexity makes it valuable in synthetic organic chemistry, particularly as an intermediate in the development of pharmaceuticals and agrochemicals. The presence of both dichloropyridine and phenylformamido functionalities enhances its reactivity, enabling selective transformations in multi-step syntheses. This compound is particularly useful in constructing heterocyclic frameworks due to its stability and compatibility with various reaction conditions. Researchers may employ it in the synthesis of bioactive molecules, leveraging its well-defined reactivity profile for precise modifications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate structure
1090955-45-5 structure
Product Name:2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate
CAS No:1090955-45-5
MF:C15H10Cl2N2O4
MW:353.156901836395
CID:5450608
PubChem ID:24819959
Update Time:2025-06-08

2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzoylamino)-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate
    • 1090955-45-5
    • AKOS007938988
    • MLS001128450
    • CHEMBL1877318
    • SMR000716625
    • Z16551644
    • 2-oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate
    • EN300-26593344
    • 2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate
    • Inchi： 1S/C15H10Cl2N2O4/c16-10-6-7-11(17)18-13(10)15(22)23-8-12(20)19-14(21)9-4-2-1-3-5-9/h1-7H,8H2,(H,19,20,21)
    • InChI Key： VFGWJKDOHTVDJP-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC(C1C=CC=CC=1)=O)=O)Cl

Computed Properties

  • Exact Mass: 352.0017622g/mol
  • Monoisotopic Mass: 352.0017622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 85.4Ų

Experimental Properties

  • Density: 1.454±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 575.0±50.0 °C(Predicted)
  • pka: 9.21±0.46(Predicted)

2-Oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26593344-0.05g
2-oxo-2-(phenylformamido)ethyl 3,6-dichloropyridine-2-carboxylate
 1090955-45-5 95.0%
0.05g
 $212.0 2025-03-20

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